Cas no 59311-27-2 (2-bromo-5-(bromomethyl)thiophene)

• Product Name: 2-bromo-5-(bromomethyl)thiophene
• CAS No: 59311-27-2
• MF: C₅H₄Br₂S
• MW: 255.958258628845
• MDL: MFCD09909588
• CID: 366658
• PubChem ID: 12245923
• Update Time: 2025-06-08

2-bromo-5-(bromomethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-bromo-5-(bromomethyl)-
• 2-bromo-5-(bromomethyl)Thiophene
• 2-BROMO-5-BROMOMETHYLTHIOPHENE
• 2-Brom-5-brommethyl-thiophen
• 5-bromo-2-bromomethylthiophene
• Thiophene,2-bromo-5-(bromomethyl)
• EN300-155515
• Thiophene, 2-bromo-5-(bromomethyl)-
• SCHEMBL1522719
• OECAOMHGRQHCGG-UHFFFAOYSA-N
• AC9027
• AKOS012019547
• SY257749
• CS-0453987
• MFCD09909588
• 59311-27-2
• 2-bromo-5-(bromomethyl)-thiophene
• DTXSID60482186
• DB-364812
• 2-bromo-5-(bromomethyl)thiophene

• MDL： MFCD09909588
• Inchi： 1S/C5H4Br2S/c6-3-4-1-2-5(7)8-4/h1-2H,3H2
• InChI Key： OECAOMHGRQHCGG-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(S1)Br

Computed Properties

• Exact Mass: 253.84000
• Monoisotopic Mass: 253.84005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 255.0±25.0 °C at 760 mmHg
• Flash Point: 108.0±23.2 °C
• PSA: 28.24000
• LogP: 3.40550
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-bromo-5-(bromomethyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-bromo-5-(bromomethyl)thiophene

Recent Advances in the Application of 2-Bromo-5-(bromomethyl)thiophene (CAS: 59311-27-2) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-5-(bromomethyl)thiophene (CAS: 59311-27-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiophene core with bromine substituents, serves as a crucial building block in the synthesis of various bioactive molecules and functional materials. Recent studies have explored its utility in drug discovery, material science, and bioconjugation strategies, highlighting its potential as a multifunctional reagent.

One of the most notable applications of 2-bromo-5-(bromomethyl)thiophene is its role in the development of small-molecule inhibitors targeting key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of thiophene-based kinase inhibitors, which exhibited potent activity against cancer-associated protein kinases. The bromomethyl group, in particular, facilitated efficient derivatization, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has been employed in the design of advanced materials. Researchers have utilized its reactivity to construct conjugated polymers with unique optoelectronic properties, as reported in a recent ACS Applied Materials & Interfaces publication. The bromine substituents allowed for precise cross-coupling reactions, yielding materials with tailored band gaps and enhanced charge transport characteristics, which are promising for organic electronics and sensing applications.

From a synthetic chemistry perspective, 2-bromo-5-(bromomethyl)thiophene has proven invaluable in click chemistry and bioconjugation strategies. Its dual functionality enables sequential modifications, making it an ideal linker for the construction of antibody-drug conjugates (ADCs) and other targeted therapeutics. A 2024 study in Bioconjugate Chemistry detailed its use in developing stable thioether linkages, which improved the pharmacokinetic profiles of ADC candidates.

Ongoing research continues to uncover new applications for this versatile compound. Recent investigations have explored its potential in covalent inhibitor design, where the bromomethyl group serves as an electrophilic warhead for targeted protein modification. Furthermore, its role in metal-organic framework (MOF) synthesis is being actively investigated, with preliminary results suggesting utility in catalytic and drug delivery systems.

In conclusion, 2-bromo-5-(bromomethyl)thiophene (59311-27-2) remains a compound of significant interest across multiple research domains. Its unique chemical properties and adaptability position it as a valuable tool for medicinal chemists, materials scientists, and chemical biologists alike. As synthetic methodologies advance and novel applications emerge, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.